(3R*,4S*)-4-cyclopropyl-1-[(4-ethoxyphenyl)sulfonyl]pyrrolidin-3-amine

• IUPAC Name: (3R,4S)-4-cyclopropyl-1-(4-ethoxyphenyl)sulfonylpyrrolidin-3-amine
• InChI: InChI=1S/C15H22N2O3S/c1-2-20-12-5-7-13(8-6-12)21(18,19)17-9-14(11-3-4-11)15(16)10-17/h5-8,11,14-15H,2-4,9-10,16H2,1H3/t14-,15+/m1/s1
• InChI Key: FIHSRQMOKUDGRX-CABCVRRESA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N2CC(C(C2)N)C3CC3
• Isomeric SMILES: CCOC1=CC=C(C=C1)S(=O)(=O)N2C[C@@H]([C@H](C2)N)C3CC3
• Molecular Formula: C15H22N2O3S
• Molecular Weight: 310.4 g/mol

Description

Synthesis Analysis

The synthesis of similar pyrrolidine derivatives involves complex organic reactions, including asymmetric 1,3-dipolar cycloaddition reactions and subsequent reduction processes. For instance, (3R,4R)-4-(Hydroxymethyl)pyrrolidin-3-ol, a related compound, has been synthesized via 1,3-dipolar cycloaddition, followed by reduction with lithium aluminum hydride (LAH) and catalytic hydrogenation, demonstrating the intricate steps involved in synthesizing such compounds (Kotian et al., 2005).

Molecular Structure Analysis

The molecular structure of pyrrolidine derivatives is characterized by the presence of a pyrrolidine ring, often modified by various substituents which influence the molecule's chemical reactivity and physical properties. Studies on similar molecules, such as the synthesis and structural determination of pyrrolidine-2,3-dione derivatives, highlight the complex nature of these compounds and the significance of substituents on the pyrrolidine ring (Nguyen & Dai, 2023).

Chemical Reactions and Properties

Pyrrolidine derivatives undergo various chemical reactions, including cycloadditions, ring expansions, and nucleophilic substitutions, influenced by their unique molecular structures. For example, gold- and silver-catalyzed tandem amination/ring expansion of cyclopropyl methanols with sulfonamides offers an efficient route to pyrrolidines, demonstrating the compounds' reactivity and potential for chemical transformations (Rao & Chan, 2008).